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Compound of Interest

Compound Name: Bromal hydrate

Cat. No.: B3053073 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of bromal hydrate
(2,2,2-tribromo-1,1-ethanediol), a compound of interest for its applications in organic synthesis.

The synthesis is a two-step process involving the preparation of bromal (tribromoacetaldehyde)

followed by its hydration. This document details the experimental protocols, quantitative data,

and reaction pathways involved in the synthesis.

Overview of the Synthesis Pathway
The synthesis of bromal hydrate is primarily achieved through a two-step process:

Synthesis of Bromal (Tribromoacetaldehyde): This intermediate can be prepared through

several methods, with the bromination of paraldehyde being a well-documented and effective

approach. Other reported methods include the bromination of ethanol and the reaction of

chloral with a bromide.

Hydration of Bromal: Bromal is subsequently hydrated to form bromal hydrate. This reaction

is a direct addition of water to the aldehyde group.
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Step 1: Bromal Synthesis

Step 2: Hydration

Paraldehyde
Bromal Bromination

Bromine

Bromal Hydrate

 Hydration

Water
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Reaction Setup

Reaction

Purification

Charge 2L 3-neck flask with Bromine and Sulfur

Slowly add dry Paraldehyde over 4 hours

Heat at 60-80°C for 2 hours

Distill and collect fraction at 155-175°C

Redistill under reduced pressure

Pure Bromal
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Hydration Reaction

Purification

Combine Bromal and Water

Stir until solid forms

Dissolve crude product in minimum hot water

Cool slowly to form crystals

Filter and wash with cold water

Dry in a desiccator

Pure Bromal Hydrate
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3053073?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

